(4S,4As,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one
(4S,4As,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one
Brand Name:
Vulcanchem
CAS No.:
192566-65-7
VCID:
VC0161496
InChI:
InChI=1S/C15H24O4/c1-13(2)5-4-6-14(3)12(13)11(18)7-10(8-16)15(14,19)9-17/h7,12,16-17,19H,4-6,8-9H2,1-3H3/t12-,14-,15+/m0/s1
SMILES:
CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C
Molecular Formula:
C15H24O4
Molecular Weight:
268.35 g/mol
(4S,4As,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one
CAS No.: 192566-65-7
Reference Standards
VCID: VC0161496
Molecular Formula: C15H24O4
Molecular Weight: 268.35 g/mol
| CAS No. | 192566-65-7 |
|---|---|
| Product Name | (4S,4As,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one |
| Molecular Formula | C15H24O4 |
| Molecular Weight | 268.35 g/mol |
| IUPAC Name | (4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydronaphthalen-1-one |
| Standard InChI | InChI=1S/C15H24O4/c1-13(2)5-4-6-14(3)12(13)11(18)7-10(8-16)15(14,19)9-17/h7,12,16-17,19H,4-6,8-9H2,1-3H3/t12-,14-,15+/m0/s1 |
| Standard InChIKey | XDCICCSDIUXWSU-AEGPPILISA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1C(=O)C=C([C@@]2(CO)O)CO)(C)C |
| SMILES | CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C |
| Canonical SMILES | CC1(CCCC2(C1C(=O)C=C(C2(CO)O)CO)C)C |
| Appearance | Powder |
| PubChem Compound | 10683340 |
| Last Modified | Nov 11 2021 |
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